Cas no 886915-82-8 (2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 886915-82-8
• MF: C₁₆H₁₃FN₂OS₂
• MW: 332.415624380112
• CID: 5483552
• Update Time: 2025-05-25

2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(ethylthio)-N-(6-fluoro-2-benzothiazolyl)-
• 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C16H13FN2OS2/c1-2-21-13-6-4-3-5-11(13)15(20)19-16-18-12-8-7-10(17)9-14(12)22-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： LOWRMHKQMYFZOY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(F)C=C2S1)(=O)C1=CC=CC=C1SCC

Additional information on 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide

Research Update on 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide (CAS: 886915-82-8)

Recent studies on the compound 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide (CAS: 886915-82-8) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This benzothiazole derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of kinase inhibition and anticancer applications. The compound's molecular framework, characterized by the presence of a benzothiazole core and an ethylsulfanyl substituent, has been the subject of extensive structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in cancer cell proliferation. In vitro studies have demonstrated significant activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic investigations suggest that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings position 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide as a potential lead compound for the development of novel anticancer therapeutics.

Further exploration of the compound's pharmacokinetic profile has revealed challenges related to its solubility and metabolic stability. Recent efforts have focused on structural modifications to improve these properties while maintaining its biological activity. For instance, the introduction of polar functional groups has been shown to enhance aqueous solubility without compromising kinase inhibitory potency. Additionally, in vivo studies in rodent models have provided preliminary evidence of the compound's efficacy in reducing tumor growth, although further optimization is required to address issues related to bioavailability and toxicity.

The synthesis of 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has also been refined in recent studies, with new methodologies offering higher yields and improved purity. These advances are critical for scaling up production for preclinical and clinical studies. Analytical techniques such as HPLC and LC-MS have been employed to ensure the compound's purity and stability under various conditions, which is essential for its development as a pharmaceutical agent.

In conclusion, 2-(ethylsulfanyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology. Ongoing research is focused on addressing its pharmacokinetic limitations and further elucidating its mechanism of action. The compound's unique structural and biological properties make it a valuable subject for future investigations in the field of medicinal chemistry and drug discovery.